Cas no 306979-32-8 (Benzamide, N-(5,6-dihydrobenzo[h]quinazolin-2-yl)-4-methoxy-)

• Product Name: Benzamide, N-(5,6-dihydrobenzo[h]quinazolin-2-yl)-4-methoxy-
• CAS No: 306979-32-8
• MF: C₂₀H₁₇N₃O₂
• MW: 331.367884397507
• CID: 3934600
• PubChem ID: 2769015
• Update Time: 2025-10-29

Benzamide, N-(5,6-dihydrobenzo[h]quinazolin-2-yl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(5,6-dihydrobenzo[h]quinazolin-2-yl)-4-methoxy-
• N-(5,6-DIHYDROBENZO[H]QUINAZOLIN-2-YL)-4-METHOXYBENZENECARBOXAMIDE
• N-{5H,6H-benzo[h]quinazolin-2-yl}-4-methoxybenzamide
• 306979-32-8
• MLS000325843
• HMS2391H21
• REGID_for_CID_2769015
• SMR000169732
• N-(5,6-dihydrobenzo[h]quinazolin-2-yl)-4-methoxybenzamide
• AKOS005080370
• SCHEMBL5462657
• Oprea1_811793
• 12J-904
• CHEMBL1419196

• Inchi： InChI=1S/C20H17N3O2/c1-25-16-10-8-14(9-11-16)19(24)23-20-21-12-15-7-6-13-4-2-3-5-17(13)18(15)22-20/h2-5,8-12H,6-7H2,1H3,(H,21,22,23,24)
• InChI Key： LTVQIFFBUBKSPP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 331.132076794Da
• Monoisotopic Mass: 331.132076794Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.1Ų

Additional information on Benzamide, N-(5,6-dihydrobenzo[h]quinazolin-2-yl)-4-methoxy-

Benzamide, N-(5,6-dihydrobenzo[h]quinazolin-2-yl)-4-methoxy- and Its Significance in Modern Chemical Biology

The compound with the CAS number 306979-32-8, specifically identified as Benzamide, N-(5,6-dihydrobenzo[h]quinazolin-2-yl)-4-methoxy-, represents a fascinating molecule in the realm of chemical biology. This compound has garnered significant attention due to its unique structural features and potential biological activities. The benzamide moiety, combined with the dihydrobenzo[h]quinazolin-2-yl and 4-methoxy substituents, creates a scaffold that is amenable to various biological interactions. Such structural complexity often underpins the development of novel therapeutic agents, particularly in the context of targeting intricate biological pathways.

In recent years, there has been a surge in research focusing on quinazoline derivatives due to their demonstrated efficacy in multiple pharmacological applications. The quinazoline core is well-known for its presence in several bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. The introduction of the dihydrobenzo[h]quinazolin-2-yl group in Benzamide, N-(5,6-dihydrobenzo[h]quinazolin-2-yl)-4-methoxy- enhances its potential by providing additional binding sites and modulating its electronic properties. This can be crucial for optimizing interactions with biological targets such as enzymes and receptors.

The methoxy group at the 4-position of the benzamide ring adds another layer of functionalization, which can influence both the solubility and metabolic stability of the compound. These factors are critical when evaluating a molecule's suitability for further development into a drug candidate. The methoxy group can also participate in hydrogen bonding interactions, which are often essential for achieving high affinity binding to biological targets. This characteristic makes Benzamide, N-(5,6-dihydrobenzo[h]quinazolin-2-yl)-4-methoxy- a promising candidate for structure-based drug design.

Recent studies have highlighted the importance of benzamide derivatives in medicinal chemistry. Benzamides are known for their ability to modulate various biological processes by acting on targets such as proteases and ion channels. The incorporation of the dihydrobenzo[h]quinazolin-2-yl moiety into benzamide derivatives like this one expands their pharmacological profile by introducing additional interactions with biological systems. This has led to investigations into their potential roles in treating a range of diseases, including neurological disorders and cancer.

The synthesis and characterization of Benzamide, N-(5,6-dihydrobenzo[h]quinazolin-2-yl)-4-methoxy have been subjects of considerable interest in synthetic chemistry circles. The multi-step synthesis involves key transformations that highlight the versatility of modern organic synthesis techniques. These include cyclization reactions to form the quinazoline core and functional group interconversions to introduce the benzamide and methoxy groups at appropriate positions. The successful synthesis not only demonstrates the synthetic chemist's skill but also provides a versatile building block for further derivatization.

In terms of biological activity, preliminary studies on Benzamide, N-(5,6-dihydrobenzo[h]quinazolin-2-yl)-4-methoxy have shown intriguing results. In vitro assays have indicated potential interactions with enzymes involved in signal transduction pathways relevant to diseases such as cancer and inflammation. These findings align with the broader interest in quinazoline derivatives as therapeutic agents. Further research is warranted to elucidate the precise mechanisms of action and to optimize the compound's pharmacokinetic properties.

The integration of computational methods into drug discovery has accelerated the evaluation process for compounds like this one. Molecular modeling techniques can predict how Benzamide, N-(5,6-dihydrobenzo[h]quinazolin-2-yl)-4-methoxy might interact with its intended biological targets at an atomic level. These predictions can guide experimental efforts by highlighting key interactions and potential binding pockets within the target proteins or receptors. Such computational approaches are increasingly becoming indispensable tools in modern drug development pipelines.

The role of interdisciplinary collaboration cannot be overstated in advancing our understanding of compounds like this one. Chemists work hand-in-hand with biologists and pharmacologists to translate chemical structures into tangible benefits for patients. This collaborative effort ensures that compounds such as Benzamide, N-(5,6-dihydrobenzo[h]quinazolin-2-yl)-4-methoxy are not only synthesized but also rigorously tested for their efficacy and safety before moving into clinical trials.

Looking ahead, the future prospects for Benzamide, N-(5,6-dihydrobenzo[h]quinazolin-2-yl)-4-methoxy appear promising given its unique structural features and preliminary biological activity. Continued research is expected to yield more detailed insights into its mechanism of action and potential therapeutic applications. As our understanding of complex biological systems grows, so too does our ability to design molecules that can modulate these systems effectively.

In conclusion, Benzamide, N-(5,6-dihydrobenzo[h]quinazolin-2-yl)-4-methoxy, identified by CAS number 306979-32-8, stands out as a significant compound in chemical biology due to its intricate structure and potential biological activities. Its development underscores the importance of innovative molecular design and interdisciplinary collaboration in advancing therapeutic solutions for complex diseases.